N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-2,2-diphenylacetamide

• IUPAC Name: N-(5-methyl-2-propan-2-ylpyrazol-3-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C21H23N3O/c1-15(2)24-19(14-16(3)23-24)22-21(25)20(17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-15,20H,1-3H3,(H,22,25)
• InChI Key: GFCRUZRMTYKIMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol
• CAS No.: 1185072-40-5

Description

N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C21H23N3O and its molecular weight is 333.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

Research has demonstrated the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes, revealing significant antioxidant activity. The study involved synthesizing two derivatives and their Co(II) and Cu(II) complexes, characterized by various spectroscopic techniques. These complexes exhibited considerable antioxidant potential, as assessed by in vitro methods such as DPPH, ABTS, and FRAP assays. This suggests that compounds related to N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-2,2-diphenylacetamide can be explored for their antioxidant capabilities, contributing to the development of new antioxidant agents (Chkirate et al., 2019).

Anticonvulsant Activity

Another area of application is in the development of anticonvulsant drugs. A study reported the discovery and pharmacological characterization of N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide derivatives as potent, selective, brain-penetrating T-type calcium channel blockers. These compounds were optimized for solubility, brain penetration, and negative results in the Ames test, highlighting their potential as clinical candidates for treating generalized epilepsies (Bezençon et al., 2017).

Antimicrobial and Antiviral Properties

The pyrazole moiety has been integrated into the synthesis of novel compounds with antimicrobial and antiviral activities. For instance, novel pyrazole integrated 1,3,4-oxadiazoles have been synthesized and shown to exhibit potent antimicrobial activity, suggesting the utility of this compound derivatives in combating microbial infections (Ningaiah et al., 2014). Additionally, a series of 3-methyl-1,5-diphenyl-1H-pyrazole derivatives were synthesized and evaluated for their in vitro antiviral activity against herpes simplex virus type-1, demonstrating the compound's potential in antiviral drug development (Tantawy et al., 2012).